N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(4-ethoxyphenyl)acetamide

• IUPAC Name: N-[[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl]-2-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C20H18F2N2O3/c1-2-26-16-6-3-13(4-7-16)9-20(25)23-12-15-11-19(27-24-15)17-8-5-14(21)10-18(17)22/h3-8,10-11H,2,9,12H2,1H3,(H,23,25)
• InChI Key: BUCQAOSZZIFBFW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NCC2=NOC(=C2)C3=C(C=C(C=C3)F)F
• Molecular Formula: C20H18F2N2O3
• Molecular Weight: 372.4 g/mol

Description

N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(4-ethoxyphenyl)acetamide (DFOA) is a synthetic compound derived from the chemical family of oxazoles. It is a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain. DFOA has been studied for its potential to treat inflammatory diseases, such as rheumatoid arthritis, and other conditions associated with inflammation and pain.

Mechanism of Action

N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(4-ethoxyphenyl)acetamide works by inhibiting cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain. COX-2 is responsible for the production of prostaglandins, which are hormones that play a role in inflammation and pain. By inhibiting COX-2, this compound reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects
In animal models, this compound has been found to reduce inflammation and pain. Additionally, this compound has been found to inhibit tumor growth and metastasis, suggesting potential applications in cancer treatment. This compound has also been found to inhibit the production of nitric oxide, which has been linked to the development of cardiovascular diseases.

Advantages and Limitations for Lab Experiments

N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(4-ethoxyphenyl)acetamide is a potent inhibitor of COX-2, making it a promising compound for the treatment of inflammatory diseases. This compound is also relatively easy to synthesize, making it an attractive option for laboratory experiments. However, this compound is not approved for human use, so further studies are necessary to determine its safety and efficacy in humans.

Future Directions

Future studies of N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(4-ethoxyphenyl)acetamide should focus on its potential applications in the treatment of inflammatory diseases, cancer, and cardiovascular diseases. Additionally, further studies should be conducted to evaluate the safety and efficacy of this compound in humans. Other potential directions include exploring the potential of this compound as an adjuvant therapy, investigating the mechanism by which this compound inhibits tumor growth and metastasis, and exploring the potential of this compound to inhibit other enzymes involved in inflammation and pain.

Synthesis Methods

The synthesis of N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(4-ethoxyphenyl)acetamide begins with the reaction of 5-fluoro-2-methyl-1,2-oxazole with 4-ethoxybenzaldehyde in the presence of sodium hydroxide. This reaction yields the intermediate product, 5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethyl acetate. The acetate is then reacted with 2-chloroethanol in the presence of sodium hydroxide to yield the final product, this compound (this compound).

Scientific Research Applications

N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(4-ethoxyphenyl)acetamide has been studied for its potential to treat inflammatory diseases, such as rheumatoid arthritis, and other conditions associated with inflammation and pain. This compound has been found to be a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain. In animal models, this compound has been found to reduce inflammation and pain. Additionally, this compound has been studied for its potential to treat cancer, as it has been found to inhibit tumor growth and metastasis.